Cas no 1352397-70-6 (7-Bromo-4-chloro-5-azaindole-3-carboaldehyde)

7-Bromo-4-chloro-5-azaindole-3-carboaldehyde structure
1352397-70-6 structure
Product Name:7-Bromo-4-chloro-5-azaindole-3-carboaldehyde
CAS No:1352397-70-6
MF:C8H5BrN2O
MW:225.042100667953
CID:6377526
PubChem ID:74787763
Update Time:2024-01-14

7-Bromo-4-chloro-5-azaindole-3-carboaldehyde Chemical and Physical Properties

Names and Identifiers

    • 7-Bromo-4-chloro-5-azaindole-3-carboaldehyde
    • 7-Bromo-5-azaindole-3-carbaldehyde
    • 1H-Pyrrolo[3,2-c]pyridine-3-carboxaldehyde, 7-bromo-
    • 7-Bromo-1H-pyrrolo[3,2-c]pyridine-3-carbaldehyde
    • 1352397-70-6
    • E85894
    • Inchi: 1S/C8H5BrN2O/c9-7-3-10-2-6-5(4-12)1-11-8(6)7/h1-4,11H
    • InChI Key: CHUCRGMQWODHGL-UHFFFAOYSA-N
    • SMILES: C1=NC=C(Br)C2NC=C(C=O)C1=2

Computed Properties

  • Exact Mass: 223.95853g/mol
  • Monoisotopic Mass: 223.95853g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 188
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 45.8Ų

Experimental Properties

  • Density: 1.830±0.06 g/cm3(Predicted)
  • Boiling Point: 417.9±40.0 °C(Predicted)
  • pka: 12.03±0.40(Predicted)

7-Bromo-4-chloro-5-azaindole-3-carboaldehyde Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B874625-1mg
7-Bromo-4-chloro-5-azaindole-3-carboaldehyde
1352397-70-6
1mg
$ 50.00 2022-06-06
TRC
B874625-2mg
7-Bromo-4-chloro-5-azaindole-3-carboaldehyde
1352397-70-6
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$ 65.00 2022-06-06
TRC
B874625-10mg
7-Bromo-4-chloro-5-azaindole-3-carboaldehyde
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$ 135.00 2022-06-06
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